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Compound of Interest

Compound Name: Methyl indole-3-carboxylate

Cat. No.: B555151

L  Get Quote

For Immediate Release

This technical guide provides an in-depth overview of methyl indole-3-carboxylate, a key
chemical intermediate for researchers, scientists, and professionals in drug development. This

document outlines its chemical properties, synthesis protocols, and significant applications in

biomedical research.

Core Compound Data

Methyl indole-3-carboxylate is a derivative of indole, an aromatic heterocyclic organic
compound. It serves as a fundamental building block in the synthesis of a wide array of

biologically active molecules.

Identifier Value Source
CAS Number 942-24-5 [1]
Molecular Formula C10HaNO:2 [1]
Molecular Weight 175.18 g/mol [1]
IUPAC Name methyl 1H-indole-3-carboxylate  [1]
3-Carbomethoxyindole, 3-
Synonyms Methoxycarbonylindole, Methyl
indolyl-3-carboxylate
© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b555151?utm_src=pdf-interest
https://www.benchchem.com/product/b555151?utm_src=pdf-body
https://www.benchchem.com/product/b555151?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-indole-3-carboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-indole-3-carboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-indole-3-carboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-indole-3-carboxylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555151?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols

The synthesis and application of methyl indole-3-carboxylate are central to various research
endeavors. Below are detailed methodologies for its preparation and a key reaction.

Synthesis via Fischer Esterification of Indole-3-
Carboxylic Acid

This method involves the acid-catalyzed esterification of indole-3-carboxylic acid with methanol.
Materials:

¢ Indole-3-carboxylic acid

o Methanol (reagent grade)

 Sulfuric acid (concentrated)

e Sodium bicarbonate (saturated solution)

e Anhydrous magnesium sulfate

o Ethyl acetate

e Round-bottom flask

» Reflux condenser

e Separatory funnel

» Rotary evaporator

Procedure:

 In a round-bottom flask, dissolve indole-3-carboxylic acid in an excess of methanol.

» Slowly add a catalytic amount of concentrated sulfuric acid to the solution while stirring.

o Attach a reflux condenser and heat the mixture to reflux for 4-6 hours.
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After cooling to room temperature, remove the excess methanol using a rotary evaporator.

Dissolve the residue in ethyl acetate and transfer to a separatory funnel.

Wash the organic layer with a saturated sodium bicarbonate solution to neutralize the acid,

followed by a wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield methyl indole-3-carboxylate.

Reactants

Methanol

Reaction Steps

Indole-3-Carboxylic Acid + H* (from HzS04)

+ Methanol -H0 -H*
Carboxylic Acid Tetrahedral Intermediate Protonated Ester Methyl Indole-3-Carboxylate Water

Substituted Aniline

Enamine Intermediate

Methyl Acetoacetate

Microwave-Assisted

Pd-Catalyzed Cyclization

Methyl 2-Methyl-1H-indole-3-carboxylate
Derivative
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b555151?utm_src=pdf-body-img
https://www.benchchem.com/product/b555151?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-indole-3-carboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-indole-3-carboxylate
https://www.benchchem.com/product/b555151#methyl-indole-3-carboxylate-cas-number-and-molecular-weight
https://www.benchchem.com/product/b555151#methyl-indole-3-carboxylate-cas-number-and-molecular-weight
https://www.benchchem.com/product/b555151#methyl-indole-3-carboxylate-cas-number-and-molecular-weight
https://www.benchchem.com/product/b555151#methyl-indole-3-carboxylate-cas-number-and-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555151?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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